Cas no 1199945-26-0 (N-Benzyl (-)-Nebivolol)

N-Benzyl (-)-Nebivolol is a chiral intermediate used in the synthesis of Nebivolol, a β1-adrenergic receptor blocker with vasodilatory properties. This compound is characterized by its high enantiomeric purity, ensuring precise stereochemical control in pharmaceutical manufacturing. Its benzyl-protected amine group enhances stability during synthetic processes, facilitating efficient downstream modifications. The product is typically supplied as a white to off-white crystalline powder with well-defined physicochemical properties, including solubility in common organic solvents. Its consistent quality and reliable performance make it suitable for research and development applications, particularly in the preparation of enantiomerically pure active pharmaceutical ingredients (APIs) for cardiovascular therapeutics.

N-Benzyl (-)-Nebivolol structure

Product Name:N-Benzyl (-)-Nebivolol

CAS No:1199945-26-0

MF:C₂₉H₃₁F₂NO₄

MW:495.557555437088

CID:1060490

PubChem ID:44137881

Update Time:2025-06-06

N-Benzyl (-)-Nebivolol Chemical and Physical Properties

Names and Identifiers

- N-Benzyl (-)-Nebivolol
- (1S)-2-[benzyl-[(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
- benzyl nebivolol
- L-1-benzyl nebivolol
- l-benzyl nebivolol
- J-004227
- 2H-1-Benzopyran-2-methanol, alpha,alpha'-[[(phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-, (alphaR,alpha'R,2R,2'S)-rel-
- DTXSID801019604
- (alphaS,alpha'S,2R,2'S)-alpha,alpha'-[[(PhenylMethyl)iMino]bis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol
- STEPXTPIBUXRLE-YFVZOPNBSA-N
- (1S)-2-[benzyl-[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
- (1S)-2-(Benzyl{(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl}amino)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
- (aS,a'S,2R,2'S)-a,a'-[[(Phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol;
- 1199945-26-0
- DTXSID70657621
- SCHEMBL6855663
- 876666-07-8
- (+/-)[R*,S*,S*,S*]-alpha,alpha'-[(phenylmethyl)imino-bis (methylene)] bis [6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
- Inchi： 1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/t24-,25-,28-,29+/m0/s1
- InChI Key： STEPXTPIBUXRLE-YFVZOPNBSA-N
- SMILES： FC1C=CC2=C(C=1)CC[C@H]([C@H](CN(CC1C=CC=CC=1)C[C@@H]([C@@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

Exact Mass: 495.22200
Monoisotopic Mass: 495.22211479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 36
Rotatable Bond Count: 8
Complexity: 634
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 62.2Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 654.3±55.0 °C at 760 mmHg
Flash Point: 349.5±31.5 °C
PSA: 62.16000
LogP: 4.27620
Vapor Pressure: 0.0±2.1 mmHg at 25°C

N-Benzyl (-)-Nebivolol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Benzyl (-)-Nebivolol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B285733-1mg	N-Benzyl (-)-Nebivolol	1199945-26-0		1mg	$ 234.00	2023-04-18
TRC	B285733-5mg	N-Benzyl (-)-Nebivolol	1199945-26-0		5mg	$ 1051.00	2023-04-18
TRC	B285733-10mg	N-Benzyl (-)-Nebivolol	1199945-26-0		10mg	$ 1774.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-396122-1mg	N-Benzyl (−)-Nebivolol,	1199945-26-0	≥95%	1mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396122-1 mg	N-Benzyl (−)-Nebivolol,	1199945-26-0	≥95%	1mg	￥2,708.00	2023-07-10
A2B Chem LLC	AE14505-1mg	N-Benzyl (-)-Nebivolol	1199945-26-0		1mg	$348.00	2024-04-20
A2B Chem LLC	AE14505-5mg	N-Benzyl (-)-Nebivolol	1199945-26-0		5mg	$1142.00	2024-04-20
A2B Chem LLC	AE14505-10mg	N-Benzyl (-)-Nebivolol	1199945-26-0		10mg	$1844.00	2024-04-20